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Compound of Interest

Compound Name: Isobutyl angelate

Cat. No.: B145879

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isobutyl angelate, a volatile ester and a significant component of Roman chamomile
(Anthemis nobilis) essential oil, has garnered interest for its potential therapeutic applications.
Traditionally, Roman chamomile has been used for its calming and anti-inflammatory
properties. Modern scientific inquiry has begun to dissect the pharmacological activities of its
individual constituents, with isobutyl angelate emerging as a molecule of interest. This
technical guide provides an in-depth overview of the current understanding of the potential
therapeutic effects of isobutyl angelate, focusing on its anti-inflammatory, analgesic, and
antispasmodic properties. The information presented herein is intended to serve as a resource
for researchers and professionals in drug discovery and development.

Physicochemical Properties of Isobutyl Angelate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b145879?utm_src=pdf-interest
https://www.benchchem.com/product/b145879?utm_src=pdf-body
https://www.benchchem.com/product/b145879?utm_src=pdf-body
https://www.benchchem.com/product/b145879?utm_src=pdf-body
https://www.benchchem.com/product/b145879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CoH1602 [1]
Molecular Weight 156.22 g/mol [1]
Appearance Colorless liquid [2]
Odor Faint, pleasant, chamomile-like  [2]
Boiling Point 176-177 °C [2]
Density 0.877 g/mL at 25 °C [2]

Potential Therapeutic Effects and Mechanisms of
Action

While research specifically focused on isobutyl angelate is still emerging, the known
bioactivities of angelic acid and its esters provide a strong foundation for its therapeutic
potential.[3]

Anti-inflammatory Effects

Esters of angelic acid are recognized for their anti-inflammatory properties.[4] The proposed
mechanism of action for these compounds involves the modulation of key inflammatory
signaling pathways.

Inflammatory responses are largely mediated by the activation of transcription factors such as
Nuclear Factor-kappa B (NF-kB) and the Mitogen-Activated Protein Kinase (MAPK) signaling
cascade. Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), these
pathways trigger the production of inflammatory mediators including tumor necrosis factor-
alpha (TNF-a), interleukin-6 (IL-6), and prostaglandin Ez (PGE-z). It is hypothesized that
isobutyl angelate may exert its anti-inflammatory effects by inhibiting these pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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